Cas no 1093759-86-4 (6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine)

• Product Name: 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine
• CAS No: 1093759-86-4
• MF: C₁₅H₁₃ClF₃N₃
• MW: 327.73203253746
• CID: 5465654
• PubChem ID: 165990529
• Update Time: 2025-06-09

6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Z2050046278
• 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
• 2-Chloro-5,6,7,8-tetrahydro-6-(phenylmethyl)-4-(trifluoromethyl)pyrido[4,3-d]pyrimidine
• 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine

• Inchi： 1S/C15H13ClF3N3/c16-14-20-12-6-7-22(8-10-4-2-1-3-5-10)9-11(12)13(21-14)15(17,18)19/h1-5H,6-9H2
• InChI Key： IFMLTPJFRUCCSB-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=C2C(CCN(CC3C=CC=CC=3)C2)=N1

Computed Properties

• Exact Mass: 327.0750096 g/mol
• Monoisotopic Mass: 327.0750096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 327.73
• XLogP3: 3.5
• Topological Polar Surface Area: 29

Additional information on 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine

Introduction to 6-Benzyl-2-Chloro-4-(Trifluoromethyl)-5H,6H,7H,8H-Pyrido[4,3-d]Pyrimidine (CAS No. 1093759-86-4)

6-Benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS No. 1093759-86-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[4,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the benzyl, chloro, and trifluoromethyl substituents, contribute to its distinct pharmacological properties.

The synthesis of 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine involves multi-step reactions that require precise control over reaction conditions and reagents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis approach that significantly reduced the number of steps and improved the overall yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production in industrial settings.

In terms of its biological activity, 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine has shown promising results in various preclinical studies. One notable application is its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

Beyond its anticancer properties, 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine has also been investigated for its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry (2020) reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

The pharmacokinetic profile of 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine has been extensively studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life in animal models, which suggests that it could be administered as an oral medication with sustained therapeutic effects.

Toxicity studies have also been conducted to evaluate the safety profile of 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine. In vitro and in vivo assays have demonstrated that this compound has a low toxicity profile at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The structural versatility of 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine makes it an attractive scaffold for drug discovery and development. Researchers are actively exploring various analogs by modifying the benzyl and trifluoromethyl groups to optimize its biological activity and pharmacological properties. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters (2021) reported the synthesis and evaluation of several derivatives with enhanced potency against specific cancer cell lines.

In conclusion, 6-benzyl-2-chloro-4-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4，3-d]pyrimidine (CAS No. 1093759-86-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research efforts aim to refine its properties and explore new avenues for its use in treating various diseases.